2-Methyl-2-vinylcyclopentanone
Overview
Description
2-Methyl-2-vinylcyclopentanone, also known as clopentanone, is an organic compound . Its molecular formula is C6H10O .
Synthesis Analysis
The synthesis of this compound involves several steps. The process begins with the creation of 1-Iodo-3-trimethylsilylpropane, which is then used in the production of this compound .Molecular Structure Analysis
The molecular structure of this compound consists of a cyclopentanone ring with a methyl group and a vinyl group attached to the same carbon .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of 1-Iodo-3-trimethylsilylpropane with diisopropylamine and butyllithium, followed by the addition of N,N’-dimethylpropyleneurea (DMPU) and methyl tiglate .Physical And Chemical Properties Analysis
The molecular weight of this compound is 98.143 Da . More detailed physical and chemical properties would require specific experimental measurements .Scientific Research Applications
Cyclopentanone Synthesis
2-Methyl-2-vinylcyclopentanone plays a role in the synthesis of cyclopentanones from carboxylic acids via intramolecular acylation of alkylsilanes. This process highlights the compound's use as an intermediate in organic synthesis, demonstrating its versatility in chemical reactions (Kuwajima & Urabe, 2003).
Building Blocks for Steroids
It serves as a suitable building block for CD rings of steroids, particularly with a functionalized 18-methyl group. This application underscores its potential in the synthesis of complex molecular structures like steroids (Tsuji et al., 1980).
Methyl Dihydrojasmonate Synthesis
The compound is used in the palladium-catalyzed cyclization reaction for the preparation of methyl dihydrojasmonate. This showcases its role in the synthesis of fragrance compounds and potentially bioactive substances (Tsuji et al., 1980).
Carbohydrate Ring-Contraction
This compound is involved in the treatment of methyl vinylpyranosides, leading to the formation of 2-vinylcyclopentanols via a carbohydrate ring-contraction process. This unique transformation from carbohydrate structures into functionalized carbocycles is significant in organic chemistry (Aurrecoechea & López, 1998).
Annulation Reactions
Its role in annulation reactions, particularly in the formation of bicyclic enones, demonstrates its utility in creating complex organic structures. This application is significant in the field of medicinal chemistry and materials science (Könst et al., 1976).
Chlorophyll Synthesis
The compound is used in the synthesis of chlorophyll derivatives, indicating its relevance in understanding and replicating natural photosynthetic processes (Holt & Morley, 1959).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-ethenyl-2-methylcyclopentan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O/c1-3-8(2)6-4-5-7(8)9/h3H,1,4-6H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLOCJFXRKSRQDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC1=O)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00456048 |
Source
|
| Record name | Cyclopentanone, 2-ethenyl-2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00456048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
88729-76-4 |
Source
|
| Record name | Cyclopentanone, 2-ethenyl-2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00456048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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